Cas no 1823644-47-8 (3-Bromo-2-chloro-5-fluorobenzonitrile)

• Product Name: 3-Bromo-2-chloro-5-fluorobenzonitrile
• CAS No: 1823644-47-8
• MF: C₇H₂BrClFN
• MW: 234.452883243561
• CID: 5066003
• Update Time: 2023-08-25

3-Bromo-2-chloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-fluorobenzonitrile

• Inchi： 1S/C7H2BrClFN/c8-6-2-5(10)1-4(3-11)7(6)9/h1-2H
• InChI Key： RWLFCJCGORSVTE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C#N)=C1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8